Cas no 378204-17-2 (8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 378204-17-2
• MF: C₂₆H₃₀N₆O₂
• MW: 458.555405139923
• CID: 6093058
• PubChem ID: 650960
• Update Time: 2025-06-08

8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[4-(phenylmethyl)-1-piperazinyl]-7-(3-phenylpropyl)-
• SR-01000481336-1
• SR-01000481336
• 378204-17-2
• NCGC00033267-02
• MLS000888577
• Oprea1_649781
• AKOS000722143
• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione
• F0886-0032
• AB00392695-09
• Z239546938
• HMS2494C16
• AKOS005490344
• 8-(4-Benzyl-piperazin-1-yl)-3-methyl-7-(3-phenyl-propyl)-3,7-dihydro-purine-2,6-dione
• 8-(4-BENZYL-1-PIPERAZINYL)-3-ME-7-(3-PH-PROPYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)purine-2,6-dione
• MLS000077261
• SMR000011628
• CHEMBL1484706

• Inchi： 1S/C26H30N6O2/c1-29-23-22(24(33)28-26(29)34)32(14-8-13-20-9-4-2-5-10-20)25(27-23)31-17-15-30(16-18-31)19-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3,(H,28,33,34)
• InChI Key： OQIFEGYZIUMSEZ-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 458.24302422g/mol
• Monoisotopic Mass: 458.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 9.62±0.70(Predicted)

Additional information on 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 378204-17-2 and Product Name: 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound in question, identified by the CAS number 378204-17-2, is a highly specialized molecule with a complex chemical structure. This compound belongs to the class of purine derivatives, which are known for their significant role in pharmaceutical research and development. The molecular formula, 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, highlights its intricate composition and potential biological activities.

Recent advancements in medicinal chemistry have placed a strong emphasis on the development of novel purine-based scaffolds due to their demonstrated efficacy in modulating various biological pathways. The presence of a 4-benzylpiperazine moiety in the structure suggests potential interactions with biological targets such as enzymes and receptors. This moiety is particularly interesting because it can enhance the solubility and bioavailability of the compound, making it a promising candidate for further investigation.

The 3-methyl and 7-(3-phenylpropyl) substituents contribute to the compound's unique pharmacophore, influencing its binding affinity and selectivity. These structural features are critical in determining the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). The tetrahydro-1H-purine-2,6-dione core is a well-known pharmacological scaffold that has been extensively studied for its potential therapeutic applications.

Current research in the field of purine derivatives has shown that modifications at specific positions within the purine ring can significantly alter biological activity. For instance, studies have demonstrated that compounds with similar structural motifs exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in our compound may confer unique advantages in these areas.

In particular, the 4-benzylpiperazine group has been implicated in interactions with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By targeting these receptors, our compound may exhibit effects on neurotransmission, cardiovascular function, and other metabolic pathways. This makes it a valuable tool for researchers exploring novel therapeutic strategies.

The 3-phenylpropyl side chain adds another layer of complexity to the molecule's interactions with biological targets. Phenylpropyl chains are known to enhance binding affinity through hydrophobic interactions and van der Waals forces. This feature could be particularly useful in designing compounds with improved binding specificity and reduced off-target effects.

Recent computational studies have also highlighted the potential of this compound as a lead molecule for drug development. Molecular docking simulations have shown that it can interact effectively with several key enzymes and receptors implicated in various diseases. These findings align well with experimental data from preclinical studies conducted on similar purine derivatives.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and characterize the final product.

From a pharmaceutical perspective, the development of novel purine derivatives like this one is driven by the need for more effective and targeted therapies. The ability to fine-tune molecular structure to achieve desired pharmacological outcomes is crucial in modern drug discovery. Our compound exemplifies this approach by combining multiple pharmacophoric elements into a single molecular entity.

The potential applications of this compound are broad and span multiple therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its structural features suggest it may have applications in treating neurological disorders by interacting with neurotransmitter systems.

In conclusion, the compound identified by CAS number 378204-17-2 is a promising candidate for further pharmaceutical development. Its complex structure, characterized by motifs such as 4-benzylpiperazine, 3-methyl, and 7-(3-phenylpropyl) substituents within a tetrahydro-1H-purine-2,6-dione core, positions it as a valuable tool for researchers exploring novel therapeutic strategies. The latest research findings support its potential as an effective modulator of biological pathways relevant to various diseases.